Cas no 844659-55-8 (1-(3-chlorobenzenesulfonyl)-3-cyclopentyl-1H,2H,3H-imidazo4,5-bquinoxaline)

• Product Name: 1-(3-chlorobenzenesulfonyl)-3-cyclopentyl-1H,2H,3H-imidazo4,5-bquinoxaline
• CAS No: 844659-55-8
• MF: C₂₀H₁₉ClN₄O₂S
• MW: 414.908461809158
• CID: 5437585
• Update Time: 2025-08-03

1-(3-chlorobenzenesulfonyl)-3-cyclopentyl-1H,2H,3H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)sulfonyl-1-cyclopentyl-2H-imidazo[4,5-b]quinoxaline
• 1H-Imidazo[4,5-b]quinoxaline, 1-[(3-chlorophenyl)sulfonyl]-3-cyclopentyl-2,3-dihydro-
• 1-(3-chlorobenzenesulfonyl)-3-cyclopentyl-1H,2H,3H-imidazo4,5-bquinoxaline

• Inchi： 1S/C20H19ClN4O2S/c21-14-6-5-9-16(12-14)28(26,27)25-13-24(15-7-1-2-8-15)19-20(25)23-18-11-4-3-10-17(18)22-19/h3-6,9-12,15H,1-2,7-8,13H2
• InChI Key： IBHALBWJSSAIFQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N(C3CCCC3)CN(S(C3=CC=CC(Cl)=C3)(=O)=O)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-(3-chlorobenzenesulfonyl)-3-cyclopentyl-1H,2H,3H-imidazo4,5-bquinoxaline

1-(3-Chlorobenzenesulfonyl)-3-Cyclopentyl-1H,2H,3H-Imidazo[4,5-b]Quinoxaline: A Comprehensive Overview

1-(3-Chlorobenzenesulfonyl)-3-Cyclopentyl-1H,2H,3H-imidazo[4,5-b]quinoxaline, also known by its CAS Registry Number 844659-55-8, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazoquinoxalines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of a chlorobenzenesulfonyl group and a cyclopentyl substituent introduces additional functional diversity, making this compound a subject of interest in both academic research and industrial applications.

The synthesis of 1-(3-chlorobenzenesulfonyl)-3-cyclopentyl-1H,2H,3H-imidazo[4,5-b]quinoxaline involves a multi-step process that typically includes the formation of the imidazoquinoxaline core followed by functionalization with the desired substituents. Recent advancements in synthetic methodologies have enabled the precise control over the regiochemistry and stereochemistry of such compounds, ensuring high yields and purity. The use of microwave-assisted synthesis and continuous-flow reactors has further streamlined the production process, making it more efficient and environmentally friendly.

One of the most notable features of this compound is its electronic structure. The imidazoquinoxaline moiety exhibits strong electron-withdrawing properties due to the presence of nitrogen atoms in conjugation with the aromatic ring system. This characteristic makes it an excellent candidate for applications in optoelectronics and semiconducting materials. Recent studies have demonstrated that incorporating such heterocycles into organic light-emitting diodes (OLEDs) can significantly enhance their efficiency and stability by optimizing charge transport properties.

The chlorobenzenesulfonyl group attached to the imidazoquinoxaline core introduces additional functionality. This group is known for its strong electron-withdrawing nature, which can modulate the electronic properties of the entire molecule. Such modifications are particularly valuable in drug design where fine-tuning the electronic characteristics can lead to improved bioavailability and selectivity. For instance, derivatives of this compound have been explored as potential candidates for kinase inhibitors due to their ability to bind to specific protein targets with high affinity.

The cyclopentyl substituent further enhances the compound's versatility by introducing steric bulk and rigidity into the molecule. This feature is advantageous in scenarios where spatial arrangement plays a critical role, such as in catalytic applications or as building blocks for supramolecular architectures. Recent research has highlighted the potential use of this compound as a ligand in metalloorganic frameworks (MOFs), where its rigid structure contributes to the stability and functionality of these materials.

In terms of characterization techniques, modern analytical methods such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been instrumental in elucidating the structural details of 1-(3-chlorobenzenesulfonyl)-3-cyclopentyl-1H,2H,3H-imidazo[4,5-b]quinoxaline. These techniques provide insights into its molecular geometry, substitution patterns, and stability under various conditions. Additionally, computational chemistry tools like density functional theory (DFT) have been employed to study its electronic properties and reactivity at a molecular level.

The applications of this compound are not limited to traditional chemical fields but extend into emerging areas such as nanotechnology and green chemistry. For example, its use as a precursor for carbon-based nanomaterials has been explored due to its ability to form stable carbon frameworks upon thermal decomposition. Furthermore, its role in catalytic processes has been investigated; certain derivatives have shown promise as heterogeneous catalysts for reactions such as C-C bond formation and oxidation processes.

In conclusion, 1-(3-chlorobenzenesulfonyl)-3-cyclopentyl-1H,2H,3H-imidazo[4,5-b]quinoxaline, with its unique combination of structural features and functional groups (CAS No: 844659-55-8), represents a versatile platform for exploring novel chemical entities with diverse applications. Ongoing research continues to uncover new potentials for this compound across multiple disciplines.